5-(3-fluorobenzyl)-3-(p-tolyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-[(3-fluorophenyl)methyl]-5-(4-methylphenyl)-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),2,4,6,9,11(15)-hexaene
• InChI: InChI=1S/C25H18FN3O2/c1-15-5-7-17(8-6-15)24-20-13-29(12-16-3-2-4-18(26)9-16)21-11-23-22(30-14-31-23)10-19(21)25(20)28-27-24/h2-11,13H,12,14H2,1H3
• InChI Key: JMGXSUOVVDBWLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3C2=CN(C4=CC5=C(C=C43)OCO5)CC6=CC(=CC=C6)F
• Molecular Formula: C25H18FN3O2
• Molecular Weight: 411.4 g/mol

Description

5-(3-fluorobenzyl)-3-(p-tolyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline, also known as FPQ, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPQ is a heterocyclic compound with a unique structure that makes it a valuable tool for research in chemistry, pharmacology, and biotechnology.

Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds like "5-(3-fluorobenzyl)-3-(p-tolyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline" represent a valuable class of heterocyclic compounds known for their versatile applications in drug discovery and material science. Research demonstrates the synthesis of similar quinoline and pyrazoloquinoline derivatives through various chemical reactions, highlighting their importance in developing new pharmaceuticals and fluorescent materials. For instance, the synthesis of pyrazolo[3,4-c]quinolines from benzyloxypyrazoles reveals a method for constructing complex heterocyclic systems, which could be pivotal in the synthesis of new drugs and materials with specific fluorescent properties (Pawlas et al., 2000).

Antimicrobial and Antitubercular Applications

Several studies on quinoline derivatives demonstrate their antimicrobial and antitubercular potential. Novel hexahydro-2H-pyrano[3,2-c]quinoline analogues derived from dibenzo[b,d]furan and 9-methyl-9H-carbazole showed significant in vitro antimycobacterial activity against Mycobacterium tuberculosis, suggesting that similar compounds may have potential as antitubercular agents (Kantevari et al., 2011).

Anticancer Research

Quinoxaline derivatives, including compounds with structural similarities to "5-(3-fluorobenzyl)-3-(p-tolyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline," have been researched for their potential anticancer properties. A study involving isoxazolquinoxalin derivatives highlighted their synthesis and evaluation against homo sapiens protein, exhibiting prominent interactions at the active site region, which might indicate potential as anticancer drugs (Abad et al., 2021).

Fluorescent Material Development

Compounds within the quinoline and pyrazoloquinoline families are known for their efficient fluorescence, making them suitable for studying various biological systems and for applications in material science. The exploration of their synthesis and structural characterization is crucial for the development of new fluorescent materials with potential applications in biochemistry and medicine (Pashkevich et al., 1998).